2-Methylpropyl 4-[[4-chloro-1-(2-nitrophenyl)-2,5-dioxopyrrol-3-yl]amino]benzoate

• Molecular Formula: C21H18ClN3O6
• Molecular Weight: 443.8 g/mol
• IUPAC Name: 2-methylpropyl 4-[[4-chloro-1-(2-nitrophenyl)-2,5-dioxopyrrol-3-yl]amino]benzoate
• InChI: InChI=1S/C21H18ClN3O6/c1-12(2)11-31-21(28)13-7-9-14(10-8-13)23-18-17(22)19(26)24(20(18)27)15-5-3-4-6-16(15)25(29)30/h3-10,12,23H,11H2,1-2H3
• InChI Key: XLYFFJOXGSBKMW-UHFFFAOYSA-N
• SMILES: CC(C)COC(=O)C1=CC=C(C=C1)NC2=C(C(=O)N(C2=O)C3=CC=CC=C3[N+](=O)[O-])Cl

Description

2-Methylpropyl 4-[[4-chloro-1-(2-nitrophenyl)-2,5-dioxopyrrol-3-yl]amino]benzoate is a chemical compound that has gained significant attention in scientific research. It is commonly used in the field of biochemistry and pharmacology to study its mechanism of action, biochemical and physiological effects, and potential applications.

Mechanism of Action

The mechanism of action of 2-Methylpropyl 4-[[4-chloro-1-(2-nitrophenyl)-2,5-dioxopyrrol-3-yl]amino]benzoate involves the inhibition of enzymes involved in drug metabolism. Specifically, it inhibits the activity of cytochrome P450 enzymes, which are responsible for the metabolism of many drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have potential as an anticancer agent, as well as a potential treatment for certain neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Methylpropyl 4-[[4-chloro-1-(2-nitrophenyl)-2,5-dioxopyrrol-3-yl]amino]benzoate in lab experiments is its ability to inhibit the activity of cytochrome P450 enzymes. This property allows researchers to study the metabolism of drugs in a controlled manner. However, one limitation is that the compound may have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 2-Methylpropyl 4-[[4-chloro-1-(2-nitrophenyl)-2,5-dioxopyrrol-3-yl]amino]benzoate. One area of interest is the development of new drugs and drug delivery systems based on its inhibitory properties. Another area of interest is the study of its potential as an anticancer agent and treatment for neurological disorders. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-Methylpropyl 4-[[4-chloro-1-(2-nitrophenyl)-2,5-dioxopyrrol-3-yl]amino]benzoate involves several steps. The initial step involves the reaction of 4-chloro-2-nitroaniline with ethyl acetoacetate to form 4-chloro-2-nitrophenylacetoacetate. This intermediate is then reacted with 3,4-dihydro-2H-pyrrole-2,5-dione to form the final product.

Scientific Research Applications

2-Methylpropyl 4-[[4-chloro-1-(2-nitrophenyl)-2,5-dioxopyrrol-3-yl]amino]benzoate has been used extensively in scientific research. It has been shown to inhibit the activity of certain enzymes, particularly those involved in the metabolism of drugs. This property has led to its use in the development of new drugs and drug delivery systems.